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For Researchers, Scientists, and Drug Development Professionals

TYRA-200 is an investigational, orally bioavailable inhibitor of the Fibroblast Growth Factor
Receptor (FGFR) types 1, 2, and 3.[1] Developed by Tyra Biosciences, this potent, covalent
inhibitor is designed to target activating FGFR2 gene alterations and overcome resistance
mutations that emerge during treatment with other FGFR inhibitors.[2][3][4] This guide provides
a comparative analysis of TYRA-200's cross-reactivity with other kinases, supported by
available preclinical data.

Kinase Inhibition Profile

TYRA-200 has demonstrated high selectivity for the FGFR1/2/3 isoforms, with significantly less
activity against FGFR4 and other kinases identified in preliminary screens. The following table
summarizes the half-maximal inhibitory concentration (IC50) values of TYRA-200 against a
selection of kinases.
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Fold
Kinase Enzymatic o Cellular .
Selectivity Cell Line Notes
Target IC50 (nM) IC50 (nM)
vs. FGFR2
FGFR1 1.8 3.8x 17.2 Ba/F3 Wild-Type
FGFR2 0.47 1.0x 8.4 Ba/F3 Wild-Type
Molecular
FGFR2
0.53 1.1x 11 AN3CA Brake
(N550K) _
Mutation
FGFR2 Gatekeeper
0.15 0.3x 3.0-27 Ba/F3 )
(V565F) Mutation
FGFR2 Resistance
- - 3.0-27 Ba/F3 _
(K660N) Mutation
FGFR3 0.66 1.4x 1.2 Ba/F3 Wild-Type
FGFR4 30.5 65x 151.6 Ba/F3 -
Off-target
GSK3a 35.6 76x - - .
kinase

Data sourced from preclinical studies and investor presentations. It is important to note that this
is not a head-to-head comparison and caution should be exercised when comparing data
across different studies.

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the FGFR signaling pathway targeted by TYRA-200 and a
general workflow for assessing kinase inhibitor selectivity.
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Caption: Simplified FGFR signaling pathway inhibited by TYRA-200.
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Caption: General experimental workflow for kinase inhibitor profiling.

Experimental Protocols

The following are summaries of methodologies used to generate the kinase inhibition data for
TYRA-200.

Biochemical Kinase Inhibition Assay (HotSpot™ Assay)

This assay is used to measure the direct inhibitory effect of a compound on the enzymatic
activity of a purified kinase. The data for TYRA-200's enzymatic IC50 values were generated at
Reaction Biology Corp using a similar method.

Protocol Outline:

* Reaction Mixture Preparation: A base reaction buffer is prepared containing 20 mM Hepes
(pH 7.5), 10 mM MgCI2, 1 mM EGTA, 0.01% Brij35, 0.02 mg/ml BSA, 0.1 mM Na3Vv04, 2
mM DTT, and 1% DMSO.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15544667/docs?utm_src=pdf-body-img#tyra-200-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/product/b15544667/docs?utm_src=pdf-body#tyra-200-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/product/b15544667/docs?utm_src=pdf-body#tyra-200-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e Compound Delivery: The test compound (e.g., TYRA-200) is delivered in 100% DMSO to the
kinase reaction mixture.

 Incubation: The mixture is incubated for 20 minutes at room temperature to allow for
compound binding to the kinase.

» Reaction Initiation: The kinase reaction is initiated by the addition of 33P-ATP. The reaction is
allowed to proceed for 2 hours at room temperature.

o Detection: Kinase activity is detected by the P81 filter-binding method, which captures the
radiolabeled phosphate transferred to the substrate.

Cellular Viability Assay (CellTiter-Glo® 2.0 Assay)

This assay determines the number of viable cells in culture by quantifying ATP, which is an
indicator of metabolically active cells. This method was used to determine the cellular IC50
values of TYRA-200.

Protocol Outline:
o Cell Plating: Cells are seeded in a multi-well plate and allowed to attach overnight.

e Compound Treatment: The test compound is added to the wells at various concentrations,
and the cells are incubated for a specified period (e.g., 72-120 hours).

» Reagent Equilibration: The plate and its contents, along with the CellTiter-Glo® 2.0 Reagent,
are equilibrated to room temperature for approximately 30 minutes.

» Reagent Addition: A volume of CellTiter-Glo® 2.0 Reagent equal to the volume of cell culture
medium is added to each well.

e Cell Lysis and Signal Stabilization: The plate is mixed on an orbital shaker for 2 minutes to
induce cell lysis, followed by a 10-minute incubation at room temperature to stabilize the
luminescent signal.

e Luminescence Measurement: The luminescence, which is proportional to the amount of ATP
and thus the number of viable cells, is recorded using a luminometer.
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Conclusion

The available data indicates that TYRA-200 is a potent and selective inhibitor of FGFR1,
FGFR2, and FGFRS3, including clinically relevant resistance mutations. Its selectivity against
FGFR4 and other kinases such as GSK3a suggests a favorable cross-reactivity profile.
However, a comprehensive assessment of its interaction with the entire human kinome would
require further investigation and disclosure of broader screening results. The methodologies
outlined provide a standardized framework for the continued evaluation of TYRA-200 and other
kinase inhibitors in development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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